1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)piperidine-3-carboxamide
Description
Properties
IUPAC Name |
N-(2-methylsulfanylphenyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6OS/c1-28-17-8-3-2-7-16(17)24-20(27)15-6-4-10-25(13-15)18-12-19(22-14-21-18)26-11-5-9-23-26/h2-3,5,7-9,11-12,14-15H,4,6,10,13H2,1H3,(H,24,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CESVSERLBCTQPX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C2CCCN(C2)C3=NC=NC(=C3)N4C=CC=N4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)piperidine-3-carboxamide is a compound that has garnered attention for its potential biological activities, particularly in the field of cancer therapeutics and as a kinase inhibitor. This article explores the compound's biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
The chemical structure of the compound can be described as follows:
- Molecular Formula : C₁₈H₃₁N₅OS
- Molecular Weight : 357.55 g/mol
- CAS Number : [insert CAS number if available]
The presence of the pyrazole and pyrimidine moieties suggests potential interactions with various biological targets, particularly kinases involved in cell cycle regulation.
Anticancer Activity
Recent studies have demonstrated that compounds with similar structural motifs exhibit significant anticancer properties. For instance, derivatives containing the pyrazole-pyrimidine framework have shown promising results as CDK2 inhibitors, which are crucial for regulating cell cycle progression.
- Inhibition of CDK2 : The compound has been evaluated for its ability to inhibit cyclin-dependent kinase 2 (CDK2). In vitro assays revealed that it exhibits sub-micromolar inhibitory activity against CDK2, with a reported value in the low nanomolar range .
- Mechanism of Action : Mechanistic studies indicated that the compound induces cell cycle arrest at the S and G2/M phases, leading to apoptosis in cancer cell lines. This is achieved through the downregulation of retinoblastoma protein phosphorylation .
- Antiproliferative Effects : The compound demonstrated significant antiproliferative activity against various cancer cell lines, with GI50 values ranging from to .
Structure-Activity Relationship (SAR)
The SAR analysis has provided insights into how modifications to the compound's structure affect its biological activity:
- Pyrazole Substituents : Variations in the substituents on the pyrazole ring significantly influence potency. For example, N-alkylation and changes at the pyrimidinyl-C2-NH position were found to adversely affect both CDK2 inhibition and antiproliferative activity .
- Pyrimidine Modifications : The introduction of different substituents at the 4-position of the pyrimidine ring can enhance selectivity and potency against specific kinases .
Case Study 1: CDK Inhibition in Ovarian Cancer Cells
A study focusing on ovarian cancer cells demonstrated that treatment with this compound resulted in a marked decrease in cell viability and induced apoptosis through caspase activation pathways. The compound's effectiveness was attributed to its ability to selectively inhibit CDK2, leading to disrupted cell cycle progression .
Case Study 2: Comparative Analysis with Other Pyrazole Derivatives
Comparative studies with other pyrazole-containing derivatives showed that this compound exhibited superior inhibitory effects against CDK2 compared to structurally similar compounds. This highlights its potential as a lead compound for further development in targeted cancer therapies .
Data Summary
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Scaffold Modifications
1-[6-(1H-Imidazol-1-yl)pyrimidin-4-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide (BJ52846)
- Key Differences : Replaces pyrazole with imidazole at the pyrimidine-6-position and substitutes the N-(2-(methylthio)phenyl) group with a 5-methyl-1,3,4-thiadiazol-2-yl moiety.
- Implications: The imidazole group (vs. The thiadiazole substituent may improve metabolic stability compared to the methylthio-phenyl group .
- Molecular Weight : 370.43 g/mol (vs. 363.42 g/mol for the target compound) .
N-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide
- Key Differences : Features a pyrazolo[3,4-b]pyridine core instead of pyrimidine-pyrazole and includes ethyl/methyl substitutions on the pyrazole ring.
- Implications :
Substituent Variations
1-[6-(1H-Pyrazol-1-yl)pyrimidin-4-yl]-N-(pyridin-2-ylmethyl)piperidine-3-carboxamide (BJ52910)
- Key Differences : Substitutes N-(2-(methylthio)phenyl) with a pyridin-2-ylmethyl group.
- Methylthio-to-pyridine substitution reduces sulfur-mediated toxicity risks .
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine
Pharmacological Analogues
(3S)-N-[(1-Benzothiophen-5-yl)methyl]-1-[6-(4-{2-[(2E)-3-(Pyridin-3-yl)prop-2-enamido]ethyl}phenyl)thieno[2,3-d]pyrimidin-4-yl]piperidine-3-carboxamide
- Key Differences: Incorporates a thieno[2,3-d]pyrimidine core and a benzothiophene substituent.
Research Findings and Trends
- Pyrimidine-Pyrazole Hybrids : The target compound’s scaffold is associated with kinase inhibition (e.g., JAK2, EGFR) due to its ability to occupy ATP-binding pockets .
- Sulfur-Containing Groups : Methylthio-phenyl substituents may enhance binding to cysteine-rich domains but pose oxidation risks, whereas sulfamoyl or thiadiazole groups improve stability .
- Piperidine-Carboxamide Linkers : These groups provide conformational flexibility, critical for accommodating diverse binding site geometries .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
